Cas no 2034515-15-4 (1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 2034515-15-4
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 6580409
• PubChem ID: 121020743
• Update Time: 2025-06-13

1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• 2034515-15-4
• AKOS026703350
• F6543-8575
• 1-(1,3-dihydroisoindol-2-yl)-2-(1,2,4-triazol-1-yl)ethanone
• 1-(isoindolin-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone

• Inchi： 1S/C12H12N4O/c17-12(7-16-9-13-8-14-16)15-5-10-3-1-2-4-11(10)6-15/h1-4,8-9H,5-7H2
• InChI Key： ANJQEWNIUCPWSU-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC=N1)N1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51Ų

Additional information on 1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2034515-15-4 and Product Name: 1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one

Compound with the CAS number 2034515-15-4 and the product name 1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular framework of this compound integrates two distinct pharmacophoric regions: a 2,3-dihydro-1H-isoindol moiety and a 1H-1,2,4-triazol ring system. These structural elements are known for their ability to modulate biological pathways, making the compound a promising candidate for further investigation.

The 2,3-dihydro-1H-isoindol scaffold is a well-documented motif in medicinal chemistry, often associated with enhanced binding affinity and selectivity towards biological targets. This moiety has been extensively studied for its role in the development of various therapeutic agents, including those targeting neurological disorders and cancer. The presence of the dihydroisoindole ring in this compound suggests potential interactions with receptors and enzymes that are critical in maintaining physiological balance. Recent studies have highlighted the importance of isoindole derivatives in the design of small-molecule inhibitors, particularly those aimed at disrupting protein-protein interactions.

Complementing the dihydroisoindole core is the 1H-1,2,4-triazol ring system. Triazoles are known for their versatility in drug design due to their ability to form stable heterocyclic structures that can interact with biological targets through multiple binding modes. The triazole moiety has been incorporated into numerous pharmacologically active compounds, demonstrating efficacy in treating a range of diseases from infectious disorders to chronic inflammatory conditions. The combination of the triazole ring with the dihydroisoindole scaffold in this compound may confer synergistic effects, enhancing its therapeutic potential.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. The dual pharmacophoric nature of the molecule allows for precise tuning of its biological activity by modifying specific regions while maintaining overall structural integrity. This flexibility is particularly valuable in the context of modern drug discovery, where high-throughput screening and computational modeling are increasingly employed to identify lead compounds. The molecular structure of this compound has been subjected to rigorous computational analysis using advanced docking algorithms, which have predicted favorable interactions with several key biological targets.

Recent experimental studies have begun to explore the pharmacological profile of this compound. Initial assays have shown promising results in vitro, indicating that it may possess inhibitory activity against enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of certain kinases involved in cancer progression. Additionally, its interaction with ion channels has been examined, revealing potential therapeutic benefits in managing neurological disorders. These findings underscore the importance of further investigation into this compound's mechanism of action.

The synthesis of this compound presents an interesting challenge due to its complex molecular architecture. Advanced synthetic methodologies have been employed to construct the desired framework while ensuring high yield and purity. Techniques such as multi-step organic synthesis combined with catalytic transformations have been utilized to achieve the desired product efficiently. The synthetic route also incorporates strategies for regioselective functionalization, which is crucial for optimizing biological activity. These efforts have resulted in a robust synthetic protocol that can be scaled up for larger-scale production.

In conclusion, compound with CAS No. 2034515-15-4 and product name 1-(2,3-dihydro-1H-isoindol-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications for isoindole and triazole derivatives, this compound is poised to play a pivotal role in the development of next-generation therapeutics.